Cas no 1509931-83-2 ((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone)

• Product Name: (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone
• CAS No: 1509931-83-2
• MF: C₁₇H₂₄BNO₃S
• MW: 333.253363609314
• CID: 5086720
• PubChem ID: 90017995
• Update Time: 2026-03-02

(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• 1509931-83-2
• 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]thiomorpholine
• F74164
• SCHEMBL15538911
• 3-((Thiomorpholino)carbonyl)benzene-1-boronic Acid Pinacol ester
• (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone
• [3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-thiomorpholin-4-ylmethanone

• Inchi： 1S/C17H24BNO3S/c1-16(2)17(3,4)22-18(21-16)14-7-5-6-13(12-14)15(20)19-8-10-23-11-9-19/h5-7,12H,8-11H2,1-4H3
• InChI Key： CTUWNZFIUFUEJK-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)=O)CC1

Computed Properties

• Exact Mass: 333.1569950g/mol
• Monoisotopic Mass: 333.1569950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone

Comprehensive Overview of (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone (CAS No. 1509931-83-2)

(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone is a highly specialized boronic ester derivative that has garnered significant attention in the field of organic synthesis and medicinal chemistry. With its CAS No. 1509931-83-2, this compound is recognized for its unique structural features, combining a thiomorpholine moiety with a dioxaborolane group. This combination makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The compound's boronic ester functionality is particularly noteworthy, as it plays a crucial role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science. Its stability under various conditions and compatibility with diverse reaction environments make it a versatile tool in modern synthetic chemistry.

In recent years, the demand for boron-containing compounds like (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone has surged, driven by their utility in proteolysis-targeting chimeras (PROTACs) and other targeted therapies. The compound's ability to act as a ligand or building block in the design of bioactive molecules has made it a subject of intense research. Additionally, its thiomorpholine component contributes to enhanced solubility and bioavailability, which are critical factors in pharmaceutical development.

From an industrial perspective, CAS No. 1509931-83-2 is often sought after for its role in high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms has further increased its appeal in large-scale production. Moreover, the compound's dioxaborolane group is known for its stability, which minimizes side reactions and improves yield in multi-step syntheses.

Environmental and safety considerations are also paramount when working with (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. The compound's low toxicity profile and biodegradability make it a preferred choice for sustainable chemistry initiatives.

In summary, (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(thiomorpholino)methanone (CAS No. 1509931-83-2) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical research, and material science. Its unique structural attributes and functional versatility position it as a key player in advancing chemical innovation. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow exponentially.